Cas no 90272-97-2 (6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione)

• Product Name: 6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione
• CAS No: 90272-97-2
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 1088775
• PubChem ID: 3293173
• Update Time: 2025-06-23

6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione
• 7-chloro-4-methyl-1H-quinoxaline-2,3-dione
• 90272-97-2
• 6-chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline-2,3-dione
• SCHEMBL9398023
• NQPMRNDLKPGVDI-UHFFFAOYSA-N
• 6-chloro-1-methyl-1,4-dihydroquinoxaline-2,3-dione
• DTXSID90391136
• AKOS022173954
• 2,3-Quinoxalinedione, 6-chloro-1,4-dihydro-1-methyl-

• Inchi： 1S/C9H7ClN2O2/c1-12-7-3-2-5(10)4-6(7)11-8(13)9(12)14/h2-4H,1H3,(H,11,13)
• InChI Key： NQPMRNDLKPGVDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C(N2C)=O)=O

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione

Introduction to 6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione (CAS No. 90272-97-2)

6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione, identified by the Chemical Abstracts Service Number (CAS No.) 90272-97-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoxaline class, a structurally diverse scaffold that has been extensively explored for its potential biological activities. The presence of both chloro and methyl substituents on the quinoxaline core enhances its chemical reactivity and functional versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione consists of a fused bicyclic system containing a pyrazine-like core with additional functional groups. The chloro substituent at the 6-position and the methyl group at the 1-position contribute to its unique electronic and steric properties. These features make it an attractive candidate for further derivatization and exploration in drug discovery programs. The compound's ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, allows for the creation of structurally diverse analogs with tailored biological profiles.

In recent years, there has been a growing interest in quinoxaline derivatives due to their reported pharmacological activities. Studies have demonstrated that compounds within this class exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The mechanism of action often involves interaction with specific biological targets, such as enzymes or receptors, which modulate cellular processes. 6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione has been investigated as a potential lead compound in several research initiatives aimed at developing novel therapeutic agents.

One of the most compelling aspects of 6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive sites to introduce additional functional groups or to link it with other heterocyclic systems, generating molecules with enhanced biological activity. For instance, modifications at the 2-position and 3-position of the quinoxaline ring have been explored to optimize binding affinity to biological targets. Such structural diversification is crucial in drug discovery pipelines, where subtle changes in molecular structure can significantly impact potency and selectivity.

The synthesis of 6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include condensation reactions between α-halo ketones and amidines or hydrazines, followed by chlorination and methylation steps to introduce the characteristic substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in industrial applications.

From a medicinal chemistry perspective, 6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione serves as a valuable building block for exploring new drug candidates. Its structural features allow for interactions with various biological targets implicated in human diseases. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. Additionally, its ability to cross cell membranes makes it an attractive candidate for developing small molecule drugs that can reach intracellular targets effectively.

The pharmacokinetic properties of 6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione and its derivatives are also subjects of interest in drug development research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is critical for optimizing their therapeutic efficacy and safety profiles. Preclinical studies have begun to elucidate these parameters for selected derivatives of this scaffold, providing insights into their potential as drug candidates.

In conclusion, 6-Chloro-1-methylquinoxaline-2,3(1H,4H)-dione (CAS No. 90272-97) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing structurally diverse molecules with tailored biological activities. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a key player in drug discovery efforts aimed at addressing various human diseases.